4-Amino-5-ethyl-1-(2-methoxyethyl)pyrazole-3-carboxamide

• CAS No.: 334828-10-3
• Molecular Formula: C9H16N4O2
• Molecular Weight: 212.25 g/mol
• IUPAC Name: 4-amino-5-ethyl-1-(2-methoxyethyl)pyrazole-3-carboxamide
• InChI: InChI=1S/C9H16N4O2/c1-3-6-7(10)8(9(11)14)12-13(6)4-5-15-2/h3-5,10H2,1-2H3,(H2,11,14)
• InChI Key: GHKYDKKHTDOYEI-UHFFFAOYSA-N
• SMILES: CCC1=C(C(=NN1CCOC)C(=O)N)N

Description

4-Amino-5-ethyl-1-(2-methoxyethyl)pyrazole-3-carboxamide is a useful research compound. Its molecular formula is C9H16N4O2 and its molecular weight is 212.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 5-ethyl-1-(2-methoxyethyl)-4-nitro-1H-pyrazole-3-carboxamide (20 g, 82.6 mMol) and 5%Pd/C (1 g) in methanol (200 mL) was pressurised at 50 psi/25° C. in a sealed vessel and stirred for 15 hours. At the end of the reaction the mixture was filtered through arbocel and the filter cake was washed with methanol. The methanolic solution was distilled at atmospheric pressure and replaced with ethyl acetate to a final volume of 100 mL. The cooled mixture was granulated at ambient temperature for 2 h filtered and washed with ethyl acetate (20 mL) to afford 4-amino-5-ethyl-1-(2-methoxyethyl)-1H-pyrazole-3-carboxamide as a white crystalline solid, 15 g, 88%. m.p.=131° C. Found: C, 50.75; H, 7.62; N, 26.38. C9H16N4O2 requires C, 50.94; H, 7.55; N, 26.42%.

Synthesis routes and methods II

Procedure details

10% Palladium on carbon (100 mg) was added to a stirred slurry of 3-ethyl-2-(2-methoxyethyl)-4-nitro-pyrazole-5-carboxamide (5 g, 20.77 mmol) in ethanol (100 mL) and the mixture stirred in a pressure vessel under a hydrogen atmosphere (344.7 kPa (50 psi)) at room temperature for 6 h. The mixture was filtered and concentrated. Recrystallisation from hot ethyl acetate gave the product as white crystals (3.5 g). The mother liquor was concentrated to give a further 1.5 g of product as a grey powder.

Synthesis routes and methods III

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